molecular formula C4H5FO B3214300 1-Cyclobuten-1-ol, 3-fluoro- CAS No. 113984-63-7

1-Cyclobuten-1-ol, 3-fluoro-

Cat. No. B3214300
CAS RN: 113984-63-7
M. Wt: 88.08 g/mol
InChI Key: DWVKCVZKUUCPSP-UHFFFAOYSA-N
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Description

“1-Cyclobuten-1-ol, 3-fluoro-” is a chemical compound with the molecular formula C4H5FO . It has a molecular weight of 88.08 .


Synthesis Analysis

Cyclobutenes are highly useful synthetic intermediates as well as important motifs in functional molecules . A Rh-catalyzed ring expansion of cyclopropyl N-tosylhydrazone enables a straightforward synthesis of monosubstituted cyclobutenes . 1,2-Aryl or -alkyl shift of the Rh (II) carbene intermediate plays the key role in this transformation .


Molecular Structure Analysis

The molecular structure of “1-Cyclobuten-1-ol, 3-fluoro-” consists of a cyclobutene ring with a hydroxyl (-OH) group and a fluorine atom attached .


Chemical Reactions Analysis

Cyclobutenes can undergo various chemical reactions. For instance, they can participate in [2+2] cycloadditions with electron-deficient alkenes . They can also be converted into cyclobutanes as well as synthetically useful 1,4- and 1,5-diketones with high chemo- and stereoselectivity .


Physical And Chemical Properties Analysis

The predicted boiling point of “1-Cyclobuten-1-ol, 3-fluoro-” is 120.8±40.0 °C . Its predicted density is 1.22±0.1 g/cm3 . The predicted pKa value is 10.69±0.40 .

Future Directions

The future directions for “1-Cyclobuten-1-ol, 3-fluoro-” could involve exploring its potential applications in organic synthesis and materials science, given the utility of cyclobutenes as synthetic intermediates . Further studies could also investigate its reactivity and properties in more detail.

properties

IUPAC Name

3-fluorocyclobuten-1-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5FO/c5-3-1-4(6)2-3/h1,3,6H,2H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWVKCVZKUUCPSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C=C1O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5FO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80765584
Record name 3-Fluorocyclobut-1-en-1-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80765584
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

88.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Cyclobuten-1-ol, 3-fluoro-

CAS RN

113984-63-7
Record name 3-Fluorocyclobut-1-en-1-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80765584
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 6
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